Cas no 1805175-45-4 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol)

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol is a versatile pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a chloromethyl group, difluoromethyl substitution, and a hydroxymethyl moiety—enhance reactivity, enabling selective functionalization for the development of advanced intermediates. The presence of halogen and fluorine atoms contributes to improved stability and bioactivity, making it valuable in the design of crop protection agents and bioactive molecules. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile ensures consistent performance in nucleophilic substitution and cross-coupling reactions.

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol structure

1805175-45-4 structure

Product Name:2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol

CAS No:1805175-45-4

MF:C₈H₇Cl₂F₂NO

MW:242.050087213516

CID:4870909

Update Time:2025-08-05

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol
- Inchi： 1S/C8H7Cl2F2NO/c9-2-5-1-4(3-14)6(8(11)12)7(10)13-5/h1,8,14H,2-3H2
- InChI Key： OPMSHGPKKWVZQX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(CO)=CC(CCl)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 2
Topological Polar Surface Area: 33.1

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048470-1g	2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol	1805175-45-4	97%	1g	$1,564.50	2022-04-01

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol, also known by its CAS No. 1805175-45-4, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries.

The molecular structure of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol is characterized by a pyridine ring with multiple substituents. The presence of chlorine atoms at positions 2 and 6, a difluoromethyl group at position 3, and a hydroxymethyl group at position 4 makes this compound highly functionalized. These substituents not only influence the electronic properties of the molecule but also contribute to its reactivity and stability under different conditions.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of novel organic semiconductors. The unique combination of electron-withdrawing groups (such as chlorine and difluoromethyl) and electron-donating groups (such as hydroxymethyl) in this molecule allows for fine-tuning of its electronic properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic properties, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol has also been investigated for its potential in catalysis. The hydroxymethyl group at position 4 can act as a coordinating site, enabling the compound to serve as a ligand in transition metal-catalyzed reactions. This property has been leveraged in recent studies to develop more efficient catalysts for processes such as cross-coupling reactions and hydrogenation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination of the pyridine ring, followed by the introduction of the difluoromethyl and hydroxymethyl groups through nucleophilic substitution or alkylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications.

Beyond its technical applications, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-methanol has also been studied for its environmental impact. Recent research has focused on understanding its biodegradation pathways and toxicity profiles. Initial findings suggest that while the compound is stable under normal conditions, it undergoes rapid degradation under specific environmental conditions, reducing its potential ecological footprint.

In conclusion, 2-Chloro-6-(chlorom methyl)-3-(difluorom ethyl)pyridin e-4-methanol, with its CAS No. 1805175-45-4, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.